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Compound of Interest

Compound Name: 3-Chloro-2-methoxyaniline

Cat. No.: B1345702

This guide provides a detailed overview of the molecular structure and properties of 3-Chloro-
2-methoxyaniline, a chemical compound of interest to researchers and professionals in the
field of drug development and chemical synthesis.

Molecular and Physical Data

The fundamental properties of 3-Chloro-2-methoxyaniline are summarized in the table below,
offering a clear comparison of its key quantitative data.

Property Value

Molecular Formula C7H8CINO[1][2][3]

Molecular Weight 157.60 g/mol [1][2][4]

IUPAC Name 3-chloro-2-methoxyaniline[1][3]
CAS Number 51114-68-2[1][2][3][4]
Synonyms 3-Chloro-o-anisidine[3][4]

Molecular Structure Visualization

The two-dimensional chemical structure of 3-Chloro-2-methoxyaniline is depicted in the
diagram below. This visualization illustrates the arrangement of atoms and the bonding within
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the molecule, highlighting the aniline core substituted with a chlorine atom and a methoxy
group.

Molecular structure of 3-Chloro-2-methoxyaniline.

This technical guide is intended for informational purposes for a scientific audience. For
experimental applications, it is crucial to consult peer-reviewed literature and established safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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